N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-6-(2-methylimidazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C15H11ClFN5O/c1-9-18-6-7-22(9)14-5-4-13(20-21-14)15(23)19-10-2-3-12(17)11(16)8-10/h2-8H,1H3,(H,19,23)
• InChI Key: UTQIHTIQYCCFOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C15H11ClFN5O
• Molecular Weight: 331.73 g/mol

Description

N-(3-chloro-4-fluorophenyl)-6-(2-methyl-1H-imidazol-1-yl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C15H11ClFN5O and its molecular weight is 331.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Heterocyclic compounds, including imidazoles, pyrazoles, and related derivatives, have been extensively studied for their potential in various biological applications. These compounds are synthesized through various chemical reactions, including condensation with isatin derivatives and different hydrazines, showcasing their versatility and potential for functionalization. Notably, some derivatives exhibit significant cytotoxic and antioxidant activities, demonstrating their potential in therapeutic applications (Journals Iosr, Priyanka B Kolanpaka, & Sammaiah Gade, 2015).

Fluorinated Pyrazoles for Medicinal Chemistry

Fluorinated pyrazoles, bearing additional functional groups for further functionalization, are of considerable interest in medicinal chemistry. These compounds are synthesized through strategies like monofluorination of β-methylthio-β-enaminoketones, followed by condensation with hydrazines, highlighting their importance as building blocks in drug development (Riccardo Surmont et al., 2011).

Enaminones as Precursors for Antitumor and Antimicrobial Compounds

Enaminones serve as key intermediates for synthesizing various heterocyclic compounds with notable antitumor and antimicrobial activities. These include the synthesis of substituted pyrazoles and pyrimidines, which upon screening, have shown effects comparable to standard treatments in certain cancer cell lines. This research underscores the potential of such compounds in the development of new therapeutic agents (S. Riyadh, 2011).